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Compound of Interest

Compound Name: Lithium tetrahydridoaluminate

Cat. No.: B1195912 Get Quote

This guide provides essential safety information, troubleshooting advice, and frequently asked

questions for researchers, scientists, and drug development professionals working with

Lithium tetrahydridoaluminate (LiAlH₄), also known as Lithium Aluminum Hydride (LAH).

Adherence to these guidelines is critical for minimizing risks in the laboratory.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards of Lithium tetrahydridoaluminate?

A1: Lithium tetrahydridoaluminate is a potent reducing agent with several significant

hazards:

High Reactivity with Water: It reacts violently with water, moisture, and protic solvents (like

alcohols) to produce highly flammable hydrogen gas, which can ignite spontaneously.[1][2]

Corrosivity: It is corrosive and can cause severe burns to the skin and eyes.[1][3]

Pyrophoric Nature: The powdered form of LiAlH₄ can be pyrophoric, meaning it can ignite

spontaneously in air, especially moist air.[1]

Toxicity: It is harmful if swallowed or inhaled.[4]

Q2: I'm not sure which gloves to use. Can I use standard latex gloves?
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A2: No, standard latex gloves are not recommended for handling LiAlH₄ due to their poor

chemical resistance. You should use chemical-resistant gloves, with nitrile or neoprene being

suitable choices.[1][5] For enhanced safety, double gloving is recommended.[1][6] Always

consult the glove manufacturer's compatibility chart for specific breakthrough times and

performance data against the solvents being used with the LiAlH₄.[5][7]

Q3: My LiAlH₄ has turned gray. Is it still safe to use?

A3: A gray appearance can indicate slow decomposition to elemental aluminum, which typically

occurs over time with exposure to trace moisture or air.[2] While this may slightly reduce its

reactivity, it does not eliminate the primary hazards. The material should still be handled with

the same precautions as fresh LiAlH₄. If the material appears significantly degraded or has

been stored improperly, it is best to dispose of it.

Q4: What should I do in case of a small spill of LiAlH₄ powder in the fume hood?

A4: For a small spill within a fume hood:

Ensure all sources of ignition are removed.[8][9]

Wearing appropriate PPE, cover the spill with a dry, inert material such as dry sand, soda

ash, or dry lime.[8][9]

DO NOT use water or a carbon dioxide fire extinguisher.[9]

Carefully collect the mixture using non-sparking tools and place it in a dry, sealed container

for proper waste disposal.[1][10]

The contaminated area should be ventilated and cleaned after the material is removed.[8]

Q5: How do I properly quench a reaction containing LiAlH₄?

A5: Quenching reactions with LiAlH₄ must be done with extreme caution as the process is

highly exothermic.

Cool the reaction mixture to a low temperature (e.g., 0 °C).

Slowly and carefully add a quenching agent like ethyl acetate dropwise.[1]
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Once the initial vigorous reaction subsides, a protic solvent such as methanol can be slowly

added, followed by water.[1]

Always perform this procedure in a fume hood and wear appropriate PPE.

Data Presentation: Glove Compatibility Summary
The selection of appropriate gloves is critical. While specific breakthrough times vary by

manufacturer, glove thickness, and chemical concentration, the following table provides a

general guide for glove selection when handling LiAlH₄.[7][11][12]

Glove Material
Recommendation
for LiAlH₄ (Solid)

Recommendation
for LiAlH₄ in
Ethereal Solvents
(e.g., THF, Diethyl
Ether)

Notes

Nitrile Recommended Good to Excellent

Preferred for splash

protection. Double

gloving is advised.[1]

[6]

Neoprene Recommended Good to Excellent

Offers good chemical

and tear resistance.[1]

[12]

Butyl Rubber Excellent Excellent

Provides superior

resistance to a wide

range of chemicals

but may have less

dexterity.[12]

Natural Rubber

(Latex)
Not Recommended Not Recommended

Poor chemical

resistance.[12]

Polyvinyl Chloride

(PVC)
Not Recommended Not Recommended

Poor performance

with many organic

solvents.[12]
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Disclaimer: This table is a general guide. Users must consult the manufacturer's specific

chemical resistance data for the gloves being used under their unique experimental conditions.

[7][13]

Experimental Protocols: Safe Handling of Solid
Lithium Tetrahydridoaluminate
This protocol outlines the essential steps for safely weighing and dispensing solid LiAlH₄.

1. Preparation and Engineering Controls:

Conduct all work in a certified chemical fume hood or a glove box with an inert atmosphere

(e.g., nitrogen or argon).[6][9][14]

Ensure an eyewash station and safety shower are readily accessible.[14]

Remove all water, moisture, and flammable materials from the work area.

Have a Class D fire extinguisher or a container of dry sand readily available for emergencies.

[9]

Assemble all necessary non-sparking tools and dry glassware.[1][10]

2. Personal Protective Equipment (PPE) Donning:

Wear a flame-resistant lab coat (100% cotton is recommended).[1][5]

Don two pairs of chemical-resistant nitrile or neoprene gloves.[1][6]

Wear ANSI-approved safety goggles with side shields or chemical splash goggles.[1][6]

For larger quantities, a full-face shield is required in addition to goggles.[1]

Ensure full-length pants and closed-toe shoes are worn.[1]

3. Dispensing Procedure:
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The container of LiAlH₄ should only be opened under an inert atmosphere if possible, or for

brief periods in a dry fume hood.[1]

Carefully transfer the required amount of the reagent, avoiding the creation of dust.[1][10]

Immediately and tightly reseal the container after dispensing.[1]

4. Waste Disposal:

All materials contaminated with LiAlH₄ (e.g., gloves, weighing paper) must be quenched

safely before disposal.[1]

For small amounts of excess reagent, slowly and cautiously add it to a container of a dry,

high-boiling point alcohol like butanol.[1] Be prepared for a vigorous reaction.

Mandatory Visualization
The following diagram illustrates the logical workflow for selecting the appropriate personal

protective equipment when handling Lithium tetrahydridoaluminate.
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Start: Prepare to handle LiAlH₄

Assess Hazards:
- Quantity of LiAlH₄

- Solid or solution?
- Risk of splash/dust

Body Protection:
- Flame-resistant lab coat

- Full-length pants
- Closed-toe shoes

Hand Protection:
- Double-glove with Nitrile or Neoprene

Eye/Face Protection

Respiratory Protection Needed?

Chemical Splash Goggles

All cases

Full Face Shield (in addition to goggles)

Large quantity or
high splash risk

Work in Fume Hood / Glove Box

No (aerosol/dust contained)

Use NIOSH-approved Respirator

Yes (risk of inhalation)

Final PPE Check Complete

Click to download full resolution via product page

Caption: PPE selection workflow for handling Lithium tetrahydridoaluminate.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1195912?utm_src=pdf-body-img
https://www.benchchem.com/product/b1195912?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1195912?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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